N-(1,2-dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C24H19NO/c26-23(15-19-8-3-6-16-5-1-2-9-20(16)19)25-22-14-13-18-12-11-17-7-4-10-21(22)24(17)18/h1-10,13-14H,11-12,15H2,(H,25,26)
• InChI Key: BFOQFAPEDCWHHI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H19NO
• Molecular Weight: 337.4 g/mol

Description

N-(1,2-dihydroacenaphthylen-5-yl)-2-(naphthalen-1-yl)acetamide, also known as DANA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DANA belongs to the family of acenaphthene-based compounds, which have been widely studied for their diverse biological activities.

Scientific Research Applications

Fresh Routes to Derivatives of Cyclohepta[de]naphthalene

Research on derivatives of cyclohepta[de]naphthalene, which shares structural similarities with the compound of interest, explores their formation and potential applications in organic synthesis. These derivatives have been studied for their unique chemical properties and potential in creating novel organic compounds through cyclization and dehydrogenation processes (Ashworth, Berry, & Smith, 1979).

Hydrogen, Stacking, and Halogen Bonding in Naphthalene Derivatives

Another study focuses on the structural, Hirshfeld surface analysis, and DFT calculations of N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide. This research highlights the importance of noncovalent interactions in stabilizing crystal packing, which is crucial for understanding the chemical behavior and potential pharmaceutical applications of naphthalene derivatives (Gouda et al., 2022).

Aminopeptidase N Inhibition by Naphthalene-2-ylsulfanyl-acetamide Derivatives

N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a compound structurally related to the compound of interest, has been identified as a potent inhibitor of aminopeptidase N. This finding suggests potential therapeutic applications, particularly in inhibiting cancer cell invasion and angiogenesis (Lee et al., 2005).

Synthesis and Application in Organic Electronics

Research on nano magnetite as a catalyst for synthesizing naphthalene derivatives underlines the importance of these compounds in organic electronics and materials science. Such studies contribute to the development of efficient synthetic pathways for complex organic molecules (Mokhtary & Torabi, 2017).